Cas no 72093-49-3 (1-Fluoro-3-(4-nitrophenyl)benzene)

• Product Name: 1-Fluoro-3-(4-nitrophenyl)benzene
• CAS No: 72093-49-3
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD20529492
• CID: 1752739
• PubChem ID: 56776787
• Update Time: 2025-04-21

1-Fluoro-3-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-fluoro-4'-nitro-
• 1-fluoro-3-(4-nitrophenyl)benzene
• DTXSID80718393
• SCHEMBL12812871
• MFCD20529492
• XCA09349
• 72093-49-3
• BS-24430
• 3-Fluoro-4'-nitro-1,1'-biphenyl
• 1-Fluoro-3-(4-nitrophenyl)benzene

• MDL： MFCD20529492
• Inchi： 1S/C12H8FNO2/c13-11-3-1-2-10(8-11)9-4-6-12(7-5-9)14(15)16/h1-8H
• InChI Key： IYKGFDKPPCITJX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05400
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.92410